Cas no 52239-04-0 (Disperse Blue 148)

Disperse Blue 148 is a synthetic anthraquinone-based dye primarily used for coloring polyester and other hydrophobic fibers. It exhibits excellent thermal stability, making it suitable for high-temperature dyeing processes such as thermosol or carrier methods. The dye offers strong colorfastness to light, washing, and sublimation, ensuring durability in finished textiles. Its high dispersion stability minimizes aggregation during application, resulting in uniform dyeing with minimal spotting. Disperse Blue 148 is also compatible with a range of auxiliaries and other disperse dyes, allowing for flexible formulation in blended shades. The product meets industry standards for environmental and performance requirements in textile manufacturing.

Disperse Blue 148 structure

Product name:Disperse Blue 148

CAS No:52239-04-0

MF:C₁₉H₁₉N₅O₄S

MW:413.450262308121

MDL:MFCD00800418

CID:56190

PubChem ID:104135

Disperse Blue 148 Chemical and Physical Properties

Names and Identifiers

- methyl N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-β-alaninate
- DISPERSE BLUE 148
- methyl 3-[N-ethyl-4-[(5-nitro-2,1-benzothiazol-3-yl)diazenyl]anilino]propanoate
- A-alaninate
- C.I. 11124
- C.I. Disperse Blue 148
- EINECS 257-779-7
- methyl n-ethyl-n-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-
- n-ethyl-n-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-beta-alanin met
- beta.-Alanine,N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-,methyl ester
- beta-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester
- DTXSID6068725
- SCHEMBL13475233
- 52239-04-0
- METHYL N-ETHYL-N-[4-[(5-NITRO-2,1-BENZISOTHIAZOL-3-YL)AZO]PHENYL]-BETA-ALANINATE
- Methyl N-ethyl-N-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-beta-alaninate
- C.I. Disperse Blue 148;C.I. 11124
- beta-Alanine, N-ethyl-N-(4-((5-nitro-2,1-benzisothiazol-3-yl)azo)phenyl)-, methyl ester
- NS00020421
- SCHEMBL4622758
- beta-Alanine, N-ethyl-N-(4-(2-(5-nitro-2,1-benzisothiazol-3-yl)diazenyl)phenyl)-, methyl ester
- SCHEMBL12954910
- AKOS040744065
- Dispersion blue 148
- MFCD00800418
- Methyl 3-(ethyl(4-((5-nitrobenzo[c]isothiazol-3-yl)diazenyl)phenyl)amino)propanoate
- methyl N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-
- .beta.-Alanine, N-ethyl-N-[4-[(5-nitro-2,1-benzisothiazol-3-yl)azo]phenyl]-, methyl ester
- PD063707
- CS-5574
- HY-D0569
- DisperseBlue148
- DA-62924
- VHLFTCNAACYPDY-UHFFFAOYSA-N
- C.I.Disperse Blue 148
- Disperse Blue 148
- MDL： MFCD00800418
- Inchi： 1S/C19H19N5O4S/c1-3-23(11-10-18(25)28-2)14-6-4-13(5-7-14)20-21-19-16-12-15(24(26)27)8-9-17(16)22-29-19/h4-9,12H,3,10-11H2,1-2H3
- InChI Key： MYWIBKLVUGRBOE-ZKNCDPSRSA-N
- SMILES： CCN(CCC(OC)=O)C1=CC=C(C=C1)N=NC2=C(C=C([N+]([O-])=O)C=C3)C3=NS2

Computed Properties

Exact Mass: 413.11600
Monoisotopic Mass: 413.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 594
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 141A^2
XLogP3: 4.6

Experimental Properties

Color/Form: No data available
Density: 1.38
Melting Point: No data available
Boiling Point: 597.5±50.0 °C at 760 mmHg
Flash Point: 315.2±30.1 °C
Refractive Index: 1.662
Solubility: 生物体外In Vitro:H2O≥ 30 mg/mL(72.56 mM)DMSO溶解度20 mg/mL(48.37 mM;Need ultrasonic and warming)*"≥" means soluble可溶, but saturation unknown溶解度未知.
PSA: 141.21000
LogP: 5.53250

Disperse Blue 148 Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Storage Condition：4°C, protect from light

Disperse Blue 148 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB172769-100 g	Dispersion blue 148; .	52239-04-0		100 g	€249.00	2023-07-20
MedChemExpress	HY-D0569-10mM*1mLinDMSO	Disperse Blue 148	52239-04-0		10mM*1mLinDMSO	￥880	2023-01-05
ChemScence	CS-5574-100mg	Disperse Blue 148	52239-04-0		100mg	$96.0	2022-04-27
MedChemExpress	HY-D0569-100mg	Disperse Blue 148	52239-04-0		100mg	￥800	2023-01-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C860535-100mg	C.I. Disperse Blue 148; C.I. 11124；Disperse Blue 148	52239-04-0	BR	100mg	￥1,203.30	2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce45010-100mg	Disperse Blue 148 (C.I. Disperse Blue 148)	52239-04-0	98%	100mg	￥712.00	2023-09-08
Ambeed	A577989-100mg	Disperse Blue 148	52239-04-0	98%	100mg	$74.0	2023-05-20
abcr	AB172769-100g	Dispersion blue 148; .	52239-04-0		100g	€228.00	2025-02-13
TargetMol Chemicals	T18980-100mg	Disperse Blue 148	52239-04-0		100mg	￥ 715	2024-07-20

Disperse Blue 148 Related Literature

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J.Maier
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†

Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
4. CdS nanoparticle decorated triazine-based COFs with enhanced photocatalytic activity for highly effective degradation of emerging contaminants†

Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
5. Book reviews

Analyst, 1971,96, 172-176

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Additional information on Disperse Blue 148

Disperse Blue 148: A Comprehensive Overview

Disperse Blue 148 (CAS No. 52239-04-0) is a widely recognized dye used in various industrial applications, particularly in the textile and polymer industries. This compound is classified as a disperse dye, which means it is designed to color synthetic fibers such as polyester, nylon, and acrylic. The CAS No. 52239-04-0 identifier ensures that this compound is uniquely identified in scientific and industrial contexts, facilitating accurate communication and regulation.

The chemical structure of Disperse Blue 148 is characterized by its azo group, which plays a critical role in its coloration properties. Recent studies have highlighted the importance of azo dyes in achieving vibrant and durable colors in synthetic materials. Researchers have explored the stability of Disperse Blue 148 under various conditions, including high temperatures and prolonged exposure to light, which are crucial factors for its application in industrial settings.

One of the most significant advancements in the use of Disperse Blue 148 involves its application in sustainable textile production. Modern manufacturing processes now prioritize eco-friendly practices, and Disperse Blue 148 has been found to be effective in reducing water consumption during the dyeing process. This aligns with global efforts to minimize environmental impact while maintaining high-quality standards in textiles.

Another area of interest is the compatibility of Disperse Blue 148 with advanced polymer materials. Recent research has demonstrated its ability to impart consistent coloration to high-performance polymers used in automotive and aerospace industries. This has expanded its application beyond traditional textiles into high-tech sectors, showcasing its versatility as a dyeing agent.

The stability of Disperse Blue 148 under harsh chemical conditions has also been a focal point for recent studies. Scientists have investigated its resistance to oxidative stress and chemical degradation, which are essential properties for its use in demanding industrial environments. These findings have further solidified its reputation as a reliable dyeing agent.

In terms of safety, Disperse Blue 148 has undergone rigorous testing to ensure compliance with international safety standards. Regulatory bodies have confirmed that it meets requirements for workplace safety and environmental protection, making it a preferred choice for industries worldwide.

The demand for Disperse Blue 148 continues to grow as industries seek innovative solutions for coloration challenges. Its ability to adapt to new technologies and materials positions it as a key player in the evolving landscape of dyeing chemistry.